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Compound of Interest

Compound Name: Thiogeraniol

Cat. No.: B1239506 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Thiogeraniol. This

document provides comprehensive, procedural guidance for the safe handling, storage, and

disposal of Thiogeraniol, serving as a critical resource to complement standard laboratory

safety protocols.

Chemical and Physical Properties
Understanding the fundamental properties of Thiogeraniol is the first step in safe handling.

This data is crucial for risk assessment and for planning experimental procedures.

Table 1: Physical and Chemical Properties of Thiogeraniol

Property Value Source

Molecular Formula C₁₀H₁₈S [1][2][3][4]

Molecular Weight 170.32 g/mol [1][3]

Appearance Yellow to orange liquid [1][2][5]

Boiling Point 58°C @ 0.35 mm Hg [2][5]

Flash Point 52.78°C (127.00°F) [5][6]

Density 0.903 - 0.921 g/cm³ [1][2]
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| Vapor Pressure | 0.047 mmHg @ 25°C (estimated) |[5] |

Table 2: Toxicological Data for Thiogeraniol

Metric Value Species Source

LD50 Oral 3,600 mg/kg Rat [7]

| LD50 Dermal| > 5,000 mg/kg | Rabbit |[7] |

Hazard Identification and Personal Protective
Equipment (PPE)
Thiogeraniol is classified as a flammable liquid and vapor. It may cause skin irritation, an

allergic skin reaction, serious eye damage, and respiratory irritation.[1][6][7] Therefore,

adherence to strict PPE protocols is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE) for Thiogeraniol

Body Part Protection Rationale

Hands
Chemical-resistant gloves
(Nitrile recommended)

To prevent skin contact
and potential allergic
reactions.[5][6][8][9]

Eyes Safety goggles or a face shield

To protect against splashes

that can cause serious eye

damage.[5][6][8][10]

Body
Lab coat, coveralls, or a

chemical-resistant apron

To protect skin and clothing

from spills and splashes.[9][11]

| Respiratory| Use in a well-ventilated area. If ventilation is inadequate, use a NIOSH-approved

respirator. | To prevent inhalation of vapors that may cause respiratory irritation.[8][9] |
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Standard Operating Procedure for Handling
Thiogeraniol
This workflow outlines the standard procedure for safely using Thiogeraniol in a laboratory

setting.
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Preparation

Handling

Post-Handling

1. Don Appropriate PPE

2. Review Safety Data Sheet (SDS)

3. Ensure Proper Ventilation

4. Dispense Thiogeraniol in a Fume Hood

5. Avoid Inhalation and Contact

6. Securely Seal Container After Use

7. Decontaminate Work Surfaces

8. Dispose of Waste Properly

9. Remove and Dispose of/Clean PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Standard procedure for handling Thiogeraniol.
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Emergency Protocol: Thiogeraniol Spill Response
Immediate and correct response to a spill is critical to mitigate risks. This workflow provides a

step-by-step guide for handling a Thiogeraniol spill.
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Spill Occurs

1. Evacuate Immediate Area

2. Alert Supervisor and Safety Officer

3. Don Additional PPE if Necessary
(e.g., respirator, chemical suit)

4. Contain the Spill with Absorbent Material

5. Collect Absorbed Material into a Sealed Container

6. Decontaminate the Spill Area

7. Dispose of Waste as Hazardous

8. Document the Incident

Click to download full resolution via product page

Workflow for responding to a Thiogeraniol spill.
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Storage and Disposal Procedures
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

Keep away from heat, sparks, and open flames.[5][6]

For long-term storage, keep at temperatures below -15°C under an inert gas, such as

nitrogen, and protect from light.[8]

Disposal:

All waste materials, including contaminated absorbents and PPE, should be considered

hazardous waste.

Dispose of contents and container in accordance with local, state, and federal regulations at

an approved waste disposal plant.[10]

A recommended method of disposal is to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[8]

First Aid Measures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][10]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and plenty of water. If skin irritation or a rash occurs, seek medical advice.[8][10]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[8][10]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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